Cas no 2228952-13-2 (tert-butyl N-{4-(3-hydroxypyrrolidin-3-yl)methyl-2-methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-(3-hydroxypyrrolidin-3-yl)methyl-2-methylphenyl}carbamate
• CAS No: 2228952-13-2
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 5838225
• PubChem ID: 165992876
• Update Time: 2025-06-08

tert-butyl N-{4-(3-hydroxypyrrolidin-3-yl)methyl-2-methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(3-hydroxypyrrolidin-3-yl)methyl-2-methylphenyl}carbamate
• tert-butyl N-{4-[(3-hydroxypyrrolidin-3-yl)methyl]-2-methylphenyl}carbamate
• 2228952-13-2
• EN300-1884802

• Inchi： 1S/C17H26N2O3/c1-12-9-13(10-17(21)7-8-18-11-17)5-6-14(12)19-15(20)22-16(2,3)4/h5-6,9,18,21H,7-8,10-11H2,1-4H3,(H,19,20)
• InChI Key： YPSMORHUGIHYBN-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC(=C(C)C=2)NC(=O)OC(C)(C)C)CNCC1

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-{4-(3-hydroxypyrrolidin-3-yl)methyl-2-methylphenyl}carbamate

Professional Introduction to Tert-butyl N-{4-(3-hydroxypyrrolidin-3-yl)methyl-2-methylphenyl}carbamate (CAS No. 2228952-13-2)

Tert-butyl N-{4-(3-hydroxypyrrolidin-3-yl)methyl-2-methylphenyl}carbamate, with the CAS number 2228952-13-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a complex aromatic system, contribute to its intriguing pharmacological properties.

The molecular structure of Tert-butyl N-{4-(3-hydroxypyrrolidin-3-yl)methyl-2-methylphenyl}carbamate incorporates several key functional groups that are of paramount importance in medicinal chemistry. The tert-butyl group, attached to the carbamate moiety, not only enhances the stability of the molecule but also influences its solubility and metabolic pathways. Additionally, the aromatic ring system, specifically the 2-methylphenyl ring, plays a crucial role in modulating the compound's interactions with biological targets. The presence of a hydroxypyrrolidin-3-yl group further adds to the complexity of the molecule, suggesting potential for selective binding and receptor modulation.

In recent years, there has been a growing interest in carbamate-based compounds due to their ability to act as versatile intermediates in drug design. Carbamates are known for their broad spectrum of biological activities, including anticonvulsant, anti-inflammatory, and analgesic properties. The compound Tert-butyl N-{4-(3-hydroxypyrrolidin-3-yl)methyl-2-methylphenyl}carbamate represents a promising candidate for further exploration in these areas. Its unique structural configuration suggests that it may exhibit novel mechanisms of action, making it an attractive subject for preclinical and clinical studies.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Recent research has highlighted the importance of targeting specific neurotransmitter systems to alleviate symptoms associated with conditions such as epilepsy and chronic pain. The structural features of Tert-butyl N-{4-(3-hydroxypyrrolidin-3-yl)methyl-2-methylphenyl}carbamate align well with this objective. The hydroxypyrrolidin-3-yl group, in particular, has been shown to interact with certain receptors in a manner that could modulate neuronal activity. This interaction may lead to the development of new therapeutic strategies for managing neurological conditions.

The synthesis and characterization of this compound have been subjects of extensive research. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as multi-step organic synthesis and chromatographic purification have been utilized to obtain the desired product in a form suitable for further investigation. The successful synthesis of Tert-butyl N-{4-(3-hydroxypyrrolidin-3-yl)methyl-2-methylphenyl}carbamate underscores its significance as a building block for more complex pharmaceutical entities.

Preclinical studies have begun to shed light on the pharmacological profile of this compound. Initial experiments have demonstrated promising results in terms of bioavailability and target engagement. The stability provided by the tert-butyl group ensures that the compound remains intact under various physiological conditions, enhancing its potential as a drug candidate. Furthermore, preliminary toxicity studies indicate that Tert-butyl N-{4-(3-hydroxypyrrolidin-3-yl)methyl-2-methylphenyl}carbamate exhibits low toxicity profiles, suggesting a favorable safety profile for future clinical development.

The future direction of research on Tert-butyl N-{4-(3-hydroxypyrrolidin-3-yl)methyl-2-methylphenyl}carbamate is likely to focus on optimizing its pharmacological properties and exploring new therapeutic applications. Computational modeling and molecular docking studies may be employed to gain deeper insights into its mechanism of action at the molecular level. Additionally, interdisciplinary approaches combining chemistry, biology, and pharmacology will be essential in unraveling the full potential of this compound.

In conclusion, Tert-butyl N-{4-(3-hydroxypyrrolidin-3-yl)methyl-2-methylphenyl}carbamate (CAS No. 2228952-13-2) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in treating neurological disorders and other conditions. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the development of novel therapeutic agents.